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Compound Name: N1,N8-Diacetylspermidine

Cat. No.: B15586160 Get Quote

Introduction

N1,N8-diacetylspermidine (DiAcSpd) is a diacetylated derivative of the natural polyamine

spermidine. Polyamines are crucial for various cellular processes, including cell proliferation

and differentiation, and their metabolism is often dysregulated in diseases like cancer.[1]

Consequently, DiAcSpd and its analogues have emerged as significant tools in functional

studies, particularly in cancer research as biomarkers and in the development of therapeutic

and diagnostic agents. These application notes provide an overview of the uses of DiAcSpd

analogues, supported by quantitative data and detailed experimental protocols for researchers,

scientists, and drug development professionals.

Application 1: Cancer Biomarker Research
Urinary levels of DiAcSpd, along with N1,N12-diacetylspermine (DiAcSpm), are frequently and

markedly increased in patients with various types of cancer.[2][3] This elevation makes them

promising non-invasive biomarkers for cancer detection, prognosis, and monitoring treatment

response.[4] Studies have shown that urinary concentrations of these molecules tend to

decrease when cancer patients enter remission following treatment.[2][4] Conversely, a

recurrence of cancer is often accompanied by a renewed elevation of urinary

diacetylpolyamines.[4]
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The utility of DiAcSpd and DiAcSpm as urinary tumor markers has been compared with

conventional serum markers in breast and colorectal cancers.

Cancer
Type

Biomarker
Sensitivity
(%)

Comparator
Biomarker

Comparator
Sensitivity
(%)

Reference

Breast

Cancer
DiAcSpm 46.4% CEA

Lower than

DiAcSpm/DiA

cSpd

[5]

DiAcSpd 14.2% CA 15-3

Lower than

DiAcSpm/DiA

cSpd

[5]

Colorectal

Cancer
DiAcSpm 69.6% CEA

Second most

sensitive
[5]

DiAcSpd 36.3% CA 19-9
Least

sensitive
[5]

Table 1: Comparative sensitivity of urinary diacetylated polyamines versus traditional serum

biomarkers in breast and colorectal cancer patients.[5]

Experimental Workflow: Biomarker Validation
The general workflow for validating DiAcSpd as a cancer biomarker involves sample collection

from patient and healthy control cohorts, quantification of the analyte, and statistical analysis to

determine diagnostic and prognostic significance.
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Analogue Design & Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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